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Compound of Interest

Compound Name: 3-Chloro-5-methyiphenol

Cat. No.: B1582155

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-5-methylphenol, a chlorinated derivative of cresol, is a versatile chemical compound
with significant potential across various industrial sectors. Its unique molecular structure,
featuring a phenolic hydroxyl group, a chlorine atom, and a methyl group on the aromatic ring,
imparts a range of chemical properties that make it a valuable intermediate in the synthesis of a
multitude of commercially important products. This technical guide provides an in-depth
overview of the primary industrial applications of 3-chloro-5-methylphenol, with a focus on its
role as a key building block in the agrochemical and pharmaceutical industries. Furthermore,
this document will explore its inherent biocidal properties and detail experimental protocols for
its use in chemical synthesis.

Physicochemical Properties of 3-Chloro-5-
methylphenol

A comprehensive understanding of the physical and chemical properties of 3-chloro-5-
methylphenol is essential for its effective application in industrial processes. The following
table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C7H-CIO [1112]

Molecular Weight 142.58 g/mol [1][2]

CAS Number 58291-77-3 [1][2]
White to off-white crystalline

Appearance _ [3]
solid

Melting Point 64-66 °C [3]

Boiling Point 230.0 £ 20.0 °C at 760 mmHg [2]

Density 1.2+0.1 g/cm3 [2][3]

Flash Point 92.9+21.8°C [2][3]
Soluble in organic solvents

Solubility (e.g., alcohol, ether); limited [3]
solubility in water

XLogP3 2.6 [1][3]

Industrial Applications

The primary industrial utility of 3-chloro-5-methylphenol lies in its function as a chemical

intermediate. Its reactive sites allow for a variety of chemical modifications, making it a crucial

component in the synthesis of more complex molecules with specific biological or chemical

activities.

Agrochemical Synthesis: A Precursor to Potent

Fungicides

A significant application of 3-chloro-5-methylphenol is in the production of triazole fungicides.

[4][5] These fungicides are vital in agriculture for protecting crops from a wide spectrum of

fungal diseases. The mechanism of action of triazole fungicides involves the inhibition of the

Cl4-demethylase enzyme, which is essential for the biosynthesis of ergosterol, a critical

component of fungal cell membranes.[4]
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3-Chloro-5-methylphenol serves as a key starting material for the synthesis of the phenoxy-
triazole moiety found in many of these fungicides. A general synthetic pathway involves the
reaction of 3-chloro-5-methylphenol with a substituted triazole derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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